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Compound of Interest

Compound Name: Triphenylgermanol

Cat. No.: B11951444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenylgermanol, detailing its
chemical identity, physicochemical properties, and relevant experimental protocols. This
document is intended to serve as a valuable resource for professionals in research and
development.

Chemical Identity and Properties

Triphenylgermanol, an organogermanium compound, is characterized by the presence of
three phenyl groups and a hydroxyl group attached to a central germanium atom.
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Identifier Value

CAS Number 1011-12-7

IUPAC Name Triphenylgermanol
Molecular Formula C1sH16GeO

Molecular Weight 320.92 g/mol
Appearance White crystalline solid
Melting Point 134-136 °C

Boiling Point 398.6 °C at 760 mmHg
Flash Point 194.9 °C

Experimental Protocols
Synthesis of Triphenylgermanol

A common method for the synthesis of Triphenylgermanol involves the hydrolysis of
triphenylgermanium bromide.

Materials:

e Triphenylgermanium bromide
o Diethyl ether

e Agueous ammonia solution

Procedure:

Dissolve triphenylgermanium bromide in diethyl ether.

Add an aqueous solution of ammonia to the ethereal solution.

Stir the mixture at room temperature.

Separate the ethereal layer and dry it over anhydrous sodium sulfate.
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o Evaporate the diethyl ether to obtain crude Triphenylgermanol.

o Recrystallize the crude product from a suitable solvent, such as a mixture of benzene and
petroleum ether, to yield pure Triphenylgermanol crystals.

Logical Relationship of Synthesis

A flowchart illustrating the key steps in the synthesis of Triphenylgermanol.

Applications in Research

Due to its unique chemical structure, Triphenylgermanol and its derivatives are subjects of
interest in various research areas, including materials science and medicinal chemistry. Further
investigation is required to fully elucidate its potential applications, particularly in the context of
drug development and its interaction with biological signaling pathways. At present, detailed
information on specific signaling pathways directly modulated by Triphenylgermanol is limited
in publicly available scientific literature. As research progresses, this section will be updated to
include relevant diagrams and experimental workflows.

« To cite this document: BenchChem. [An In-depth Technical Guide to Triphenylgermanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11951444#cas-number-and-iupac-name-for-
triphenylgermanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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